Cas no 537716-08-8 ([1,1'-Biphenyl]-2-carboxylic acid, 4,5-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 4,5-dimethyl-
• CAS No: 537716-08-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 1585543
• Update Time: 2024-09-12

[1,1'-Biphenyl]-2-carboxylic acid, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 4,5-dimethyl-

• Inchi： 1S/C15H14O2/c1-10-8-13(12-6-4-3-5-7-12)14(15(16)17)9-11(10)2/h3-9H,1-2H3,(H,16,17)
• InChI Key： AUJPHGZVBPNUHS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC(C)=C(C)C=C1C(O)=O

Computed Properties

• Exact Mass: 226.09942

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 368.1±11.0 °C(Predicted)
• PSA: 37.3
• pka: 3.70±0.10(Predicted)